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Compound of Interest

Compound Name: JNJ-10397049

Cat. No.: B1672992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JNJ-10397049 is a potent and selective orexin 2 receptor (OX₂R) antagonist with a pKi of 8.3.

[1][2] It demonstrates 600-fold selectivity for the OX₂R over the orexin 1 receptor (OX₁R).[1][2]

This compound is under investigation for its effects on sleep and its potential to block ethanol

self-administration, place preference, and reinstatement.[1][3] Accurate solubility data is critical

for the preparation of stock solutions and for ensuring reproducible results in in vitro and in vivo

studies. This document provides a detailed overview of the solubility of JNJ-10397049 in

Dimethyl Sulfoxide (DMSO) and ethanol, along with a protocol for solubility determination.

Quantitative Solubility Data
The solubility of JNJ-10397049 in DMSO and ethanol has been reported by various suppliers.

The data is summarized in the table below. It is important to note that variations in reported

solubility can arise from differences in compound purity, crystalline form, temperature, and the

method of measurement.
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Solvent
Reported Solubility
(mg/mL)

Reported Solubility
(mM)

Source

DMSO 170
351.11 (Requires

sonication)
[1]

30 ~62 [4][5]

- 100 [6]

100 ~206.5 [7]

Ethanol 30 ~62 [4][5]

- 100 [6]

100 ~206.5 [7]

Molecular Weight of JNJ-10397049: 484.18 g/mol [1]

Experimental Protocols
This section outlines a general protocol for determining the solubility of JNJ-10397049 in a

given solvent. This method is based on the principle of creating a supersaturated solution and

then quantifying the amount of dissolved solute after reaching equilibrium.

Materials and Equipment
JNJ-10397049 (crystalline solid)

Anhydrous DMSO

Absolute Ethanol

Vortex mixer

Thermostatically controlled shaker or water bath

Microcentrifuge

Calibrated pipettes
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HPLC or UV-Vis spectrophotometer

Analytical balance

Syringe filters (0.22 µm)

Protocol for Solubility Determination
Preparation of Supersaturated Solution:

Accurately weigh an excess amount of JNJ-10397049 and add it to a known volume of the

desired solvent (DMSO or ethanol) in a sealed vial. Ensure there is undissolved solid

remaining.

For DMSO, it is recommended to use newly opened, anhydrous solvent as hygroscopic

DMSO can significantly impact solubility.[1]

Equilibration:

Tightly seal the vial to prevent solvent evaporation.

Place the vial in a shaker or water bath set to a constant temperature (e.g., 25°C) and

agitate for a minimum of 24 hours to ensure the solution reaches equilibrium.

Sample Clarification:

After equilibration, centrifuge the vial at high speed (e.g., 10,000 x g) for 10 minutes to

pellet the undissolved solid.

Carefully collect the supernatant without disturbing the pellet.

For further clarification, filter the supernatant through a 0.22 µm syringe filter.

Quantification:

Prepare a series of standard solutions of JNJ-10397049 of known concentrations in the

same solvent.
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Analyze the filtered supernatant and the standard solutions using a suitable analytical

method such as HPLC or UV-Vis spectrophotometry to determine the concentration of

JNJ-10397049 in the supernatant. This concentration represents the saturation solubility.

Preparation of Stock Solutions
Based on the desired concentration, weigh the appropriate amount of JNJ-10397049.

Add the solvent (DMSO or ethanol) to the solid.

Vortex and, if necessary, sonicate the solution to aid dissolution.[1] For high concentrations

in DMSO, sonication may be required.[1]

Store stock solutions at -20°C or -80°C for long-term stability.[1] It is recommended to

prepare fresh solutions or use small, pre-packaged sizes as solutions may be unstable.[2]

Visualizations
Experimental Workflow for Solubility Determination
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Workflow for Determining JNJ-10397049 Solubility

Preparation

Equilibration

Clarification

Quantification

Weigh excess JNJ-10397049

Add known volume of solvent (DMSO or Ethanol)

Seal vial and agitate for 24h at constant temperature

Centrifuge to pellet undissolved solid

Filter supernatant through 0.22 µm filter

Analyze supernatant and standards (HPLC/UV-Vis)

Prepare standard solutions

Determine concentration (Solubility)
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Mechanism of Action of JNJ-10397049

Postsynaptic Neuron

Orexin A / Orexin B

Orexin 2 Receptor (OX₂R)

Binds and Activates

Downstream Signaling
(e.g., Wakefulness, Ethanol Seeking)

Activates

JNJ-10397049

Antagonizes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672992#jnj-10397049-solubility-in-dmso-and-
ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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